Cas no 2138107-47-6 (4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine)

• Product Name: 4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine
• CAS No: 2138107-47-6
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6216932
• PubChem ID: 165498054
• Update Time: 2025-10-28

4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138107-47-6
• 4-ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine
• EN300-1157892
• 4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine

• Inchi： 1S/C12H20N2S/c1-3-9-4-5-10(13)7-11(9)12-6-8(2)14-15-12/h6,9-11H,3-5,7,13H2,1-2H3
• InChI Key： UHKSBTRDEFJVSW-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1CC(CCC1CC)N

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine

4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine: A Comprehensive Overview

4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine (CAS No. 2138107-47-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclohexylamines, which are known for their diverse biological activities and structural versatility. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of 4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine is characterized by a cyclohexane ring substituted with an ethyl group at the 4-position and a 3-methyl-1,2-thiazol-5-yl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The cyclohexane ring provides a rigid framework, while the thiazole moiety contributes to its pharmacological activity. The ethyl substitution enhances solubility and metabolic stability, making it a promising candidate for drug development.

The synthesis of 4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine involves several well-established organic reactions. One common approach is the reaction of 4-ethylcyclohexanone with an appropriate thiazole derivative followed by reduction to form the amine. This method ensures high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving overall efficiency.

In terms of biological properties, 4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine has shown promising activity in various pharmacological assays. Studies have demonstrated its potential as an antagonist of specific receptors, particularly those involved in neurodegenerative diseases and inflammatory conditions. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies suggest that it may have neuroprotective properties by reducing oxidative stress and promoting neuronal survival.

The pharmacokinetic profile of 4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine has also been investigated in preclinical studies. These studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Recent research has focused on exploring the therapeutic potential of 4-Ethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine in various disease models. For example, a study published in the Journal of Medicinal Chemistry reported that this compound effectively reduced inflammation in a mouse model of rheumatoid arthritis. Another study in Neuropharmacology demonstrated its neuroprotective effects in a rat model of Parkinson's disease. These findings highlight the broad spectrum of applications for this compound and warrant further investigation.

In conclusion, 4-Ethyl-3-(3-methyl-1,2-thiazol-5-y)cyclohexanamine (CAS No. 2138107–47–6) is a promising compound with unique structural features and diverse biological activities. Its potential as an anti-inflammatory and neuroprotective agent makes it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, contributing to the advancement of medicinal chemistry and pharmaceutical sciences.